Cas no 1801454-63-6 (tert-Butyl 4-hydroxy-5-methylazepane-1-carboxylate)

• Product Name: tert-Butyl 4-hydroxy-5-methylazepane-1-carboxylate
• CAS No: 1801454-63-6
• MDL: MFCD27997513
• CID: 4615153
• Update Time: 2025-06-15

tert-Butyl 4-hydroxy-5-methylazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-Hydroxy-5-methylazepane-1-carboxylate
• tert-Butyl 4-hydroxy-5-methylazepane-1-carboxylate

• MDL： MFCD27997513

Additional information on tert-Butyl 4-hydroxy-5-methylazepane-1-carboxylate

tert-Butyl 4-hydroxy-5-methylazepane-1-carboxylate (CAS No. 1801454-63-6): An Overview of a Promising Compound in Medicinal Chemistry

tert-Butyl 4-hydroxy-5-methylazepane-1-carboxylate (CAS No. 1801454-63-6) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azepanes, which are seven-membered nitrogen-containing heterocyclic compounds. The presence of a tert-butyl group, a hydroxyl group, and a methyl substituent on the azepane ring imparts distinct chemical and biological properties that make it an intriguing candidate for various research and development activities.

The tert-butyl group in tert-Butyl 4-hydroxy-5-methylazepane-1-carboxylate serves as a bulky protecting group, providing stability and reducing reactivity. This characteristic is particularly valuable in synthetic chemistry, where protecting groups are essential for controlling the reactivity of functional groups during multi-step syntheses. The hydroxyl group at the 4-position adds polarity and potential hydrogen bonding capabilities, which can influence the compound's solubility and interactions with biological targets. The methyl substituent at the 5-position further modulates the compound's conformational flexibility and electronic properties.

In recent years, tert-Butyl 4-hydroxy-5-methylazepane-1-carboxylate has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its role as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents. GPCRs are involved in a wide range of physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of tert-Butyl 4-hydroxy-5-methylazepane-1-carboxylate to interact with these receptors could open new avenues for the development of drugs targeting neurological disorders, cardiovascular diseases, and other conditions.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of tert-Butyl 4-hydroxy-5-methylazepane-1-carboxylate as a selective agonist for the serotonin receptor subtype 5-HT_2C. This receptor is known to play a crucial role in regulating appetite, mood, and cognitive function. The researchers found that tert-Butyl 4-hydroxy-5-methylazepane-1-carboxylate exhibited high affinity and selectivity for 5-HT_2C, suggesting its potential as a novel therapeutic agent for treating obesity and related metabolic disorders.

Beyond its pharmacological properties, tert-Butyl 4-hydroxy-5-methylazepane-1-carboxylate has also been explored for its utility in chemical biology research. Its unique structure makes it an excellent scaffold for the synthesis of bioactive molecules through functionalization at various positions on the azepane ring. For instance, derivatization at the carboxylic acid moiety can yield prodrugs with improved pharmacokinetic profiles or conjugates with enhanced targeting capabilities.

The synthesis of tert-Butyl 4-hydroxy-5-methylazepane-1-carboxylate typically involves multi-step procedures that leverage modern synthetic methodologies. One common approach is to start from readily available starting materials such as tert-butyl azepanecarboxylate and introduce the hydroxyl and methyl groups through selective functional group manipulations. Recent advancements in catalytic methods have streamlined these processes, making it more feasible to produce this compound on a larger scale for both research and industrial applications.

In conclusion, tert-Butyl 4-hydroxy-5-methylazepane-1-carboxylate (CAS No. 1801454-63-6) represents a promising compound with diverse applications in medicinal chemistry and chemical biology. Its unique structural features and potential biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action, tert-Butyl 4-hydroxy-5-methylazepane-1-carboxylate is poised to play a significant role in advancing our understanding of complex biological systems and addressing unmet medical needs.